Cas no 1779449-81-8 (3-Propyl-1,4-diazepan-2-one)
3-Propyl-1,4-diazepan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1779449-81-8
- EN300-731744
- 3-Propyl-1,4-diazepan-2-one
- 2H-1,4-Diazepin-2-one, hexahydro-3-propyl-
-
- Inchi: 1S/C8H16N2O/c1-2-4-7-8(11)10-6-3-5-9-7/h7,9H,2-6H2,1H3,(H,10,11)
- InChI Key: ZMPVMIUXWVMFAF-UHFFFAOYSA-N
- SMILES: O=C1C(CCC)NCCCN1
Computed Properties
- Exact Mass: 156.126263138g/mol
- Monoisotopic Mass: 156.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- Density: 0.936±0.06 g/cm3(Predicted)
- Boiling Point: 320.4±35.0 °C(Predicted)
- pka: 15.91±0.40(Predicted)
3-Propyl-1,4-diazepan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-731744-1.0g |
3-propyl-1,4-diazepan-2-one |
1779449-81-8 | 1g |
$0.0 | 2023-06-06 |
3-Propyl-1,4-diazepan-2-one Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3-Propyl-1,4-diazepan-2-one
3-Propyl-1,4-diazepan-2-one (CAS No. 1779449-81-8): A Comprehensive Overview
3-Propyl-1,4-diazepan-2-one (CAS No. 1779449-81-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of 3-Propyl-1,4-diazepan-2-one, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.
Chemical Properties and Structure
3-Propyl-1,4-diazepan-2-one is a member of the diazepane family, featuring a seven-membered ring with two nitrogen atoms and a ketone group. The presence of the propyl substituent at the 3-position imparts unique chemical and physical properties to the molecule. The compound has a molecular formula of C9H15N3O and a molecular weight of 177.23 g/mol. Its structural stability and solubility characteristics make it suitable for various pharmaceutical formulations.
Synthesis Methods
The synthesis of 3-Propyl-1,4-diazepan-2-one can be achieved through several routes, each with its own advantages and limitations. One common method involves the cyclization of an appropriate propyl-substituted diamine with a ketone or aldehyde under suitable conditions. Another approach involves the reaction of a propyl-substituted aziridine with an amine to form the desired diazepane ring. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using catalysts derived from renewable resources.
Biological Activities and Therapeutic Potential
3-Propyl-1,4-diazepan-2-one has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound exhibits potent anxiolytic and anticonvulsant properties, making it a promising candidate for the treatment of anxiety disorders and epilepsy. Additionally, studies have demonstrated that 3-Propyl-1,4-diazepan-2-one can modulate GABAergic neurotransmission, which is crucial for maintaining neuronal homeostasis.
In preclinical studies, 3-Propyl-1,4-diazepan-2-one has been evaluated for its efficacy in animal models of anxiety and seizure disorders. Results from these studies have been encouraging, with the compound showing significant reductions in anxiety-like behaviors and seizure activity. These findings have paved the way for further clinical investigations to assess its safety and efficacy in human subjects.
Clinical Trials and Development Status
The therapeutic potential of 3-Propyl-1,4-diazepan-2-one has led to its advancement into clinical trials. Several Phase I trials have been conducted to evaluate the safety and pharmacokinetics of the compound in healthy volunteers. These trials have demonstrated that 3-Propyl-1,4-diazepan-2-one is well-tolerated at various dose levels, with no serious adverse effects reported.
Ongoing Phase II trials are currently underway to assess the efficacy of 3-Propyl-1,4-diazepan-2-one in patients with anxiety disorders and epilepsy. Preliminary results from these trials are expected to provide valuable insights into the compound's therapeutic potential and guide future development efforts.
Mechanism of Action
The mechanism of action of 3-Propyl-1,4-diazepan-2-one is believed to involve modulation of GABAergic neurotransmission. GABA (gamma-amino butyric acid) is the primary inhibitory neurotransmitter in the CNS and plays a crucial role in regulating neuronal excitability. By enhancing GABAergic signaling, 3-Propyl-1,4-diazepan-2-one can reduce neuronal hyperexcitability associated with anxiety and seizure disorders.
Molecular docking studies have provided insights into the binding interactions between 3-Propyl-1,4-diazepan-2-one and GABA receptors. These studies suggest that the compound binds to specific sites on GABA receptors, leading to increased receptor activation and downstream signaling pathways involved in neuronal inhibition.
Potential Applications Beyond CNS Disorders strong> p > p >While 3 - Propyl - 1 , 4 - diazepan - 2 - one strong >has primarily been studied for its effects on CNS disorders , recent research has explored its potential applications in other therapeutic areas . For instance , preliminary studies have indicated that this compound may have anti-inflammatory properties , making it a candidate for treating inflammatory conditions such as rheumatoid arthritis . Additionally , there is growing interest in evaluating 3 - Propyl - 1 , 4 - diazepan - 2 - one strong >for its potential neuroprotective effects , which could be beneficial in neurodegenerative diseases like Alzheimer's disease . p > p >< strong >Conclusion strong > p > p >< strong > 3 - Propyl - 1 , 4 - diazepan - 2 - one strong >( CAS No . 1779449 - 81 - 8 ) represents a promising compound with diverse therapeutic potential . Its unique chemical structure , coupled with its favorable biological activities , makes it an attractive candidate for further research and development . Ongoing clinical trials will provide critical data on its safety and efficacy , paving the way for potential new treatments for various medical conditions . As research continues to advance , it is likely that 3 - Propyl - 1 , 4 - diazepan - 2 - one strong >will play an increasingly important role in pharmaceutical innovation . p > article > < / response >
1779449-81-8 (3-Propyl-1,4-diazepan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)